Cas no 51016-50-3 (Benzene,2-(2-chloroethyl)-1,4-dimethoxy-)
51016-50-3 structure
Product Name:Benzene,2-(2-chloroethyl)-1,4-dimethoxy-
CAS No:51016-50-3
MF:C10H13ClO2
MW:200.662022352219
CID:384814
PubChem ID:284881
Update Time:2025-04-19
Benzene,2-(2-chloroethyl)-1,4-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,2-(2-chloroethyl)-1,4-dimethoxy-
- 2-(2-chloroethyl)-1,4-dimethoxybenzene
- 1-Chlor-2-(2,5-dimethoxy-phenyl)-ethan
- 2-(2-Chlor-aethyl)-1,4-dimethoxy-benzol
- 2-(2-chloro-ethyl)-1,4-dimethoxy-benzene
- AC1L61UU
- AC1Q3UJ2
- AG-J-03921
- AR-1C6627
- CTK4J3494
- NSC141197
- SureCN7060410
- DTXSID10301116
- NSC-141197
- 51016-50-3
- SCHEMBL7060410
- AKOS012098092
-
- Inchi: 1S/C10H13ClO2/c1-12-9-3-4-10(13-2)8(7-9)5-6-11/h3-4,7H,5-6H2,1-2H3
- InChI Key: CQUYANXSZXKQAI-UHFFFAOYSA-N
- SMILES: ClCCC1C=C(C=CC=1OC)OC
Computed Properties
- Exact Mass: 200.06049
- Monoisotopic Mass: 200.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 1.104
- Boiling Point: 288.6°Cat760mmHg
- Flash Point: 108.6°C
- Refractive Index: 1.506
- PSA: 18.46
- LogP: 2.48510
Benzene,2-(2-chloroethyl)-1,4-dimethoxy- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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